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Compound of Interest

Compound Name: (4-Bromothiophen-2-yl)methanol

Cat. No.: B151693

This guide provides comprehensive information on the chemical properties, synthesis, and
potential applications of (4-Bromothiophen-2-yl)methanol, a key intermediate in the
development of pharmaceuticals and advanced materials. It is intended for researchers,
scientists, and professionals in the field of drug development and materials science.

Physicochemical Properties

(4-Bromothiophen-2-yl)methanol is a substituted thiophene derivative with the chemical
formula C5H5BrOS. Its molecular structure, featuring a bromine atom and a hydroxymethyl
group on the thiophene ring, makes it a versatile building block in organic synthesis.

Property Value Reference
Molecular Formula C5H5Bros

Molecular Weight 193.06 g/mol

CAS Number 79757-77-0

Synthesis and Experimental Protocols

The synthesis of (4-Bromothiophen-2-yl)methanol typically involves the reduction of 4-
bromo-2-thiophenecarboxaldehyde. A standard laboratory-scale procedure is outlined below.

Reduction of 4-Bromo-2-thiophenecarboxaldehyde:
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e Materials: 4-bromo-2-thiophenecarboxaldehyde, Sodium borohydride (NaBH4), Ethanol,
Diethyl ether, Hydrochloric acid (1M), Anhydrous magnesium sulfate.

e Procedure:

o

Dissolve 4-bromo-2-thiophenecarboxaldehyde in ethanol in a round-bottom flask and cool
the solution in an ice bath.

o Slowly add sodium borohydride to the solution with continuous stirring.

o After the addition is complete, allow the mixture to warm to room temperature and stir for
an additional 2-3 hours.

o Quench the reaction by the slow addition of 1M hydrochloric acid until the effervescence

ceases.
o Extract the product with diethyl ether.

o Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

o Remove the solvent under reduced pressure to yield (4-Bromothiophen-2-yl)methanol.

This synthetic pathway is a common and efficient method for producing (4-Bromothiophen-2-
yl)methanol in a laboratory setting. The workflow for this synthesis is illustrated in the diagram
below.
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Synthesis Workflow of (4-Bromothiophen-2-yl)methanol
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Caption: A flowchart illustrating the key steps in the synthesis of (4-Bromothiophen-2-
yl)methanol.

Applications in Research and Development

(4-Bromothiophen-2-yl)methanol serves as a crucial intermediate in the synthesis of a variety
of biologically active molecules and functional materials. The bromine atom provides a reactive
site for cross-coupling reactions, such as Suzuki and Stille couplings, allowing for the
introduction of diverse functional groups. The hydroxymethyl group can be further oxidized or
converted to other functionalities, enhancing its synthetic utility.

The logical relationship of its functional groups in enabling further chemical transformations is
depicted in the following diagram.
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Caption: A diagram showing the synthetic utility of the functional groups of (4-Bromothiophen-
2-yl)methanol.

 To cite this document: BenchChem. [An In-depth Technical Guide to (4-Bromothiophen-2-
yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b151693#4-bromothiophen-2-yl-methanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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